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Compound of Interest

Compound Name: Disulfo-ICG amine

Cat. No.: B12381631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Disulfo-Indocyanine Green (ICG) amine. Understanding

the physicochemical stability of this fluorescent dye is critical for its effective application in

research, diagnostics, and therapeutic development. This document summarizes key stability

data, outlines experimental protocols for stability assessment, and provides recommendations

for optimal storage to ensure the integrity and performance of Disulfo-ICG amine.

Core Stability Profile and Storage
Recommendations
Disulfo-ICG amine, a derivative of Indocyanine Green, is a water-soluble near-infrared (NIR)

fluorescent dye. Its stability is influenced by several factors, including temperature, light, pH,

and the solvent used for reconstitution. The following tables summarize the recommended

storage conditions and stability profiles based on available data for ICG and its derivatives.

Table 1: Recommended Storage Conditions for Disulfo-
ICG Amine
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Form
Storage
Temperature

Light and Moisture
Protection

Shipping

Solid (Lyophilized

Powder)
-20°C[1]

Keep away from direct

sunlight and

moisture[1]

Ambient temperature

or with blue ice[1]

Reconstituted Solution

(in DMSO)
≤ -15°C[2]

Protect from light and

moisture[2]
N/A

Protein Conjugates

4°C (short-term, < 2

months) or ≤ -60°C

(long-term)

Protect from light N/A

Table 2: Stability of ICG Derivatives in Solution
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Solvent Concentration
Storage
Condition

Stability
Duration

Key Findings

DMSO 10-20 mM

≤ -15°C,

protected from

light and

moisture

Less than two

weeks

Extended

storage may

reduce dye

activity. Avoid

freeze-thaw

cycles.

Aqueous

Solution
1.0 mM

Room

Temperature

Significant

degradation

observed

Self-aggregation

in water

promotes

photochemical

oxidative

dimerization,

leading to a non-

fluorescent

product.

Aqueous

Solution
Not specified Not specified

Rapidly

decomposes at

pH < 5 and > 11.

Relatively stable

for 48 hours at

pH 8-10.

The stability of

ICG is highly pH-

dependent.

Protein

Conjugate

Solution

> 0.5 mg/mL

4°C, with 2 mM

sodium azide,

protected from

light

Up to two

months without

significant

change

Carrier proteins

(e.g., 0.1% BSA)

can enhance

stability.

Factors Influencing Stability
pH
The pH of the solution is a critical factor in the stability of ICG and its derivatives. ICG is known

to be unstable in acidic (pH < 5) and strongly basic (pH > 11) conditions, where it undergoes

rapid decomposition. For applications involving conjugation of the amine group, a pH range of
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8.5 to 9.0 is often recommended to balance the reactivity of the amine with the stability of the

dye.

Light Exposure
Exposure to light, particularly in aqueous solutions, can lead to the photodegradation of ICG.

This process can involve the generation of reactive oxygen species that subsequently degrade

the dye molecule. Therefore, it is imperative to protect both solid and reconstituted forms of

Disulfo-ICG amine from light.

Temperature
As with most fluorescent dyes, higher temperatures accelerate the degradation of Disulfo-ICG
amine. For long-term storage, maintaining the compound at -20°C or below is crucial.

Reconstituted solutions should also be stored at low temperatures to minimize degradation.

Solvent
The choice of solvent for reconstitution significantly impacts the stability of Disulfo-ICG amine.

While highly soluble in aqueous media due to its sulfonate groups, its stability in water is

limited. Anhydrous dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions

of ICG derivatives, offering better stability when stored under appropriate conditions. In

aqueous solutions, ICG has a tendency to form aggregates, which can affect its fluorescence

properties and stability.

Experimental Protocols for Stability Assessment
The following are generalized protocols for assessing the stability of fluorescent dyes like

Disulfo-ICG amine. These can be adapted for specific experimental needs.

High-Performance Liquid Chromatography (HPLC) for
Purity and Degradation Analysis
HPLC is a powerful technique for quantifying the purity of Disulfo-ICG amine and monitoring

its degradation over time.

Objective: To separate and quantify Disulfo-ICG amine from its degradation products.
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Instrumentation:

HPLC system with a UV-Vis or Diode Array Detector (DAD)

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA) or other suitable buffer components

Procedure:

Sample Preparation: Prepare a stock solution of Disulfo-ICG amine in a suitable solvent

(e.g., DMSO or water) at a known concentration. For stability studies, incubate aliquots of

this solution under different conditions (e.g., varying temperature, pH, light exposure). At

specified time points, dilute the samples with the mobile phase to an appropriate

concentration for HPLC analysis.

Chromatographic Conditions (Example):

Mobile Phase A: Water with 0.1% TFA

Mobile Phase B: Acetonitrile with 0.1% TFA

Gradient: A linear gradient from 95% A to 100% B over 20 minutes.

Flow Rate: 1.0 mL/min

Detection Wavelength: Monitor at the maximum absorbance wavelength of Disulfo-ICG
amine (around 780 nm).

Injection Volume: 10-20 µL
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Data Analysis: The purity of the sample can be determined by calculating the peak area of

Disulfo-ICG amine as a percentage of the total peak area. The percentage of degradation

can be calculated by comparing the peak area of the parent compound in the stressed

sample to that of a control sample.

Forced Degradation Studies
Forced degradation studies are essential for understanding the intrinsic stability of a molecule

and for developing stability-indicating analytical methods.

Objective: To accelerate the degradation of Disulfo-ICG amine under harsh conditions to

identify potential degradation pathways and products.

Procedure:

Acid and Base Hydrolysis:

Treat a solution of Disulfo-ICG amine with an acid (e.g., 0.1 N HCl) and a base (e.g., 0.1

N NaOH) at room temperature or elevated temperature for a defined period.

Neutralize the samples before analysis.

Oxidative Degradation:

Treat a solution of Disulfo-ICG amine with an oxidizing agent (e.g., 3% hydrogen

peroxide) at room temperature.

Thermal Degradation:

Expose the solid dye or a solution to elevated temperatures (e.g., 60-80°C).

Photodegradation:

Expose a solution of the dye to a controlled light source, such as a photostability chamber,

according to ICH Q1B guidelines. A control sample should be protected from light.

Analysis: Analyze the stressed samples using a stability-indicating method like HPLC to

determine the extent of degradation and to observe the formation of degradation products.
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Caption: Workflow for Forced Degradation and Stability Analysis.
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Caption: Simplified ICG Degradation Pathway in Aqueous Solution.

Conclusion
The stability of Disulfo-ICG amine is paramount for its successful use in various scientific

applications. As a general guideline, the compound in its solid form should be stored at -20°C,

protected from light and moisture. Reconstituted solutions, preferably in anhydrous DMSO,

should be stored at or below -15°C for short periods. For applications in aqueous buffers,

freshly prepared solutions are recommended, and the pH should be maintained within a stable

range, avoiding acidic and strongly basic conditions. The provided experimental protocols offer

a framework for researchers to conduct their own stability assessments tailored to their specific

formulations and applications. By adhering to these storage and handling recommendations,

researchers can ensure the quality and performance of Disulfo-ICG amine in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disulfo-ICG Amine: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381631#disulfo-icg-amine-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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